Cas no 776297-69-9 (Isopentyl pentyl phthalate)

• Product Name: Isopentyl pentyl phthalate
• CAS No: 776297-69-9
• MF: C₁₈H₂₆O₄
• MW: 306.396646022797
• MDL: MFCD11114532
• CID: 1058378
• Update Time: 2025-04-20

Isopentyl pentyl phthalate Chemical and Physical Properties

Names and Identifiers

• n-Pentyl iso-pentyl phthalate (n-Pentyl 3-methlybutyl phthalate)
• Phthalic acid, n-pentyl-isopentyl ester
• Isopentyl pentyl phthalate
• 3-Methylbutyl pentyl phthalate
• Is0o5pentyl pentyl phthalate
• n-Pentyl iso-pentyl phthalate (n-Pentyl 3-methlybutyl phthalate)neat
• AK162152
• n-pentyl isopentyl phthalate
• Isopentyl pentyl phthalate, 97%
• MCXWUHMDAJQKBI-UHFFFAOYSA-N
• Phthalic acid, 3-methylbutyl pentyl ester
• AB0031774
• X4978
• ST24047438
• 2-O-(3-methylbutyl) 1-O-pent

• MDL： MFCD11114532
• Inchi： 1S/C18H26O4/c1-4-5-8-12-21-17(19)15-9-6-7-10-16(15)18(20)22-13-11-14(2)3/h6-7,9-10,14H,4-5,8,11-13H2,1-3H3
• InChI Key： MCXWUHMDAJQKBI-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCC)=O)CCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 338
• XLogP3: 5.7
• Topological Polar Surface Area: 52.6

Isopentyl pentyl phthalate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters